Cas no 1496205-29-8 (1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol)

• Product Name: 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol
• CAS No: 1496205-29-8
• MF: C₉H₁₇N₃O
• MW: 183.250781774521
• CID: 6061991
• PubChem ID: 65984667
• Update Time: 2025-05-24

1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol
• EN300-1116309
• 1496205-29-8
• AKOS015326657
• 1-(1-methyl-1H-pyrazol-5-yl)-2-[(propan-2-yl)amino]ethan-1-ol

• Inchi： 1S/C9H17N3O/c1-7(2)10-6-9(13)8-4-5-11-12(8)3/h4-5,7,9-10,13H,6H2,1-3H3
• InChI Key： DSYJNAXQWADBDO-UHFFFAOYSA-N
• SMILES： OC(C1=CC=NN1C)CNC(C)C

Computed Properties

• Exact Mass: 183.137162174g/mol
• Monoisotopic Mass: 183.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 50.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol

Comprehensive Overview of 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol (CAS No. 1496205-29-8)

1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol (CAS No. 1496205-29-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. This compound, characterized by its pyrazole core and amino alcohol functionality, is often explored for its role in drug discovery and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a promising candidate for further study.

The compound's CAS No. 1496205-29-8 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its IUPAC name, 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol, highlights the presence of a methyl-substituted pyrazole and an isopropylamino ethanol moiety. These structural elements contribute to its solubility, stability, and reactivity, which are essential for its potential applications in medicinal chemistry and catalysis.

In recent years, the demand for pyrazole derivatives has surged, driven by their versatility in drug design and agrochemical formulations. Users frequently search for terms like "pyrazole-based compounds in medicine" or "amino alcohol applications in synthesis," reflecting the growing interest in this chemical space. The compound's CAS No. 1496205-29-8 is often queried alongside keywords such as "synthetic routes" and "biological activity," underscoring its relevance in both academic and industrial research.

From a synthetic chemistry perspective, 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol offers opportunities for structural modification to enhance its properties. Researchers are investigating its potential as a building block for more complex molecules, particularly in the development of small-molecule therapeutics. Its amino alcohol group, for instance, can participate in hydrogen bonding, which is crucial for molecular recognition in biological systems.

The compound's stability under various conditions is another area of interest, as it influences its storage and handling protocols. Laboratories often seek information on "optimal storage conditions for pyrazole derivatives" or "handling precautions for amino alcohols," which aligns with the broader discussion on chemical safety and best practices. These queries highlight the need for detailed technical data, which is essential for ensuring reproducibility in research.

In the context of green chemistry, 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol has been evaluated for its potential to reduce environmental impact in synthetic processes. The push for sustainable methodologies has led to increased searches for "eco-friendly synthesis of pyrazole compounds" and "biodegradable amino alcohols." This compound's moderate polarity and compatibility with aqueous systems make it a candidate for green solvent applications.

Furthermore, the pharmacokinetic properties of 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol are under investigation, particularly its absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are critical for assessing its suitability as a drug candidate. Searches related to "ADME of pyrazole derivatives" or "bioavailability of amino alcohols" are common among researchers aiming to optimize therapeutic efficacy.

In summary, 1-(1-methyl-1H-pyrazol-5-yl)-2-(propan-2-yl)aminoethan-1-ol (CAS No. 1496205-29-8) represents a versatile and promising compound in modern chemistry. Its structural uniqueness, combined with its potential applications in drug discovery, material science, and green chemistry, makes it a subject of ongoing research. As interest in pyrazole and amino alcohol chemistry continues to grow, this compound is likely to remain a focal point for innovation and development.